2-Methylprop-2-enehydrazide
Overview
Description
2-Methylprop-2-enehydrazide, also known as tiglic hydrazide, is a chemical compound that belongs to the class of hydrazides. It is a colorless and crystalline solid that is soluble in water and ethanol. Tiglic hydrazide has been widely used in scientific research due to its unique properties and potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-Methylprop-2-enehydrazide hydrazide is not well understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Tiglic hydrazide has also been reported to exhibit antifungal and antibacterial activities.
Biochemical and Physiological Effects:
Tiglic hydrazide has been reported to have low toxicity and is not known to cause any significant adverse effects on human health. However, it is important to note that the long-term effects of this compound hydrazide on human health are not well understood, and further research is needed to fully understand its potential health effects.
Advantages and Limitations for Lab Experiments
Tiglic hydrazide has several advantages for laboratory experiments. It is relatively easy to synthesize and has a low toxicity profile. Tiglic hydrazide has also been shown to exhibit potent antitumor and antimicrobial activities, making it a promising compound for further research. However, one of the limitations of using 2-Methylprop-2-enehydrazide hydrazide in laboratory experiments is its low solubility in some solvents, which may limit its potential applications in certain fields.
Future Directions
There are several future directions for the research on 2-Methylprop-2-enehydrazide hydrazide. One potential direction is the synthesis of novel organic compounds using this compound hydrazide as a building block. Another potential direction is the investigation of the mechanism of action of this compound hydrazide and its potential applications in the treatment of various diseases. Further research is also needed to fully understand the potential health effects of this compound hydrazide and its long-term safety profile.
Scientific Research Applications
Tiglic hydrazide has been used in various scientific research studies due to its potential applications in different fields. It has been used as a building block in the synthesis of various organic compounds such as pyrazoles, pyridazines, and pyrimidines. Tiglic hydrazide has also been used in the synthesis of potent antitumor agents and as a precursor for the synthesis of insecticides and herbicides.
properties
IUPAC Name |
2-methylprop-2-enehydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8N2O/c1-3(2)4(7)6-5/h1,5H2,2H3,(H,6,7) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRCDBWVYCOKFIO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C(=O)NN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
28429-70-1 |
Source
|
| Details | Compound: 2-Propenoic acid, 2-methyl-, hydrazide, homopolymer | |
| Record name | 2-Propenoic acid, 2-methyl-, hydrazide, homopolymer | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=28429-70-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Molecular Weight |
100.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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